molecular formula C15H23NO3 B8555260 Propan-2-yl (4-ethoxy-3-ethyl-5-methylphenyl)carbamate CAS No. 84971-42-6

Propan-2-yl (4-ethoxy-3-ethyl-5-methylphenyl)carbamate

Cat. No.: B8555260
CAS No.: 84971-42-6
M. Wt: 265.35 g/mol
InChI Key: UFSQBQXLOFNISM-UHFFFAOYSA-N
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Description

Propan-2-yl (4-ethoxy-3-ethyl-5-methylphenyl)carbamate is a useful research compound. Its molecular formula is C15H23NO3 and its molecular weight is 265.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

84971-42-6

Molecular Formula

C15H23NO3

Molecular Weight

265.35 g/mol

IUPAC Name

propan-2-yl N-(4-ethoxy-3-ethyl-5-methylphenyl)carbamate

InChI

InChI=1S/C15H23NO3/c1-6-12-9-13(16-15(17)19-10(3)4)8-11(5)14(12)18-7-2/h8-10H,6-7H2,1-5H3,(H,16,17)

InChI Key

UFSQBQXLOFNISM-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC(=C1)NC(=O)OC(C)C)C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-ethyl-4-ethoxy-5-methylaniline (1.8 g) in toluene (20 ml) was dropwise added to a toluene solution containing 10 g of phosgene at 10° to 20° C. The resulting mixture was gradually heated and, after being refluxed for 30 minutes, cooled to room temperature. The solvent was removed by distillation under reduced pressure to gove 3-ethyl-4-ethoxy-5-methylphenyl isocyanate (2.1 g). The thus obtained crude substance was added to an isopropanol solution (20 ml) containing triethylamine (1 g). The resultant mixture was allowed to stand at room temperature for 12 hours, poured into ice-water and extracted with toluene. The extract was washed with water, dried over magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel chromatography using toluene as the eluent to give isopropyl N-(3-ethyl-4-ethoxy-5-methylphenyl)carbamate (Compound No. 93) (2.4 g) in a yield of 91% (calculated from the starting 3-ethyl-4-ethoxy-5-methylaniline). M.P., 68°- 69.5° C.
Name
3-ethyl-4-ethoxy-5-methylaniline
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
1 g
Type
reactant
Reaction Step Four
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven

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